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Compound of Interest

1,4-Diiodo-2,3,5,6-
Compound Name:
tetramethylbenzene

cat. No.: B1352252

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and primary research applications of 1,4-diiodo-2,3,5,6-tetramethylbenzene, a key building
block in supramolecular chemistry and materials science.

Core Compound Data

1,4-Diiodo-2,3,5,6-tetramethylbenzene, also known as 3,6-diiododurene, is a halogenated
aromatic compound. Its rigid, planar structure and the presence of two iodine atoms make it an
excellent component for the construction of complex molecular architectures.

Property Value

Molecular Formula CioHa2l2

Molecular Weight 386.01 g/mol

CAS Number 3268-21-1

Appearance White to off-white crystalline powder
Alternate Names 3,6-Diiododurene
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Molecular Weight Calculation

The molecular weight of 1,4-diiodo-2,3,5,6-tetramethylbenzene is calculated from the atomic
weights of its constituent elements: Carbon (C), Hydrogen (H), and lodine (I).

Atomic Weight ( Total Weight (
Element Number of Atoms

g/mol ) g/mol )
Carbon 10 12.011 120.11
Hydrogen 12 1.008 12.096
lodine 2 126.904 253.808
Total 386.014

Experimental Protocols
Synthesis of 1,4-Diiodo-2,3,5,6-tetramethylbenzene

This protocol is adapted from the direct iodination of durene.

Materials:

Durene (1,2,4,5-tetramethylbenzene)

lodine (12)

Periodic acid dihydrate (Hs1Os)

Glacial acetic acid

Sulfuric acid (concentrated)

Water

Procedure:

e In a three-necked flask equipped with a reflux condenser and a stirrer, combine durene,
iodine, and periodic acid dihydrate in glacial acetic acid.
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e Slowly add a solution of concentrated sulfuric acid in aqueous acetic acid to the mixture.

o Heat the resulting purple solution at 65-70°C with continuous stirring. The reaction is
complete when the color of the iodine disappears, typically after about one hour.

e Cool the reaction mixture and dilute it with water to precipitate the crude product.
o Collect the solid product by filtration and wash it thoroughly with water.

e The crude 1,4-diiodo-2,3,5,6-tetramethylbenzene can be further purified by
recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to
yield a white to off-white crystalline solid.

Applications in Research

The primary utility of 1,4-diiodo-2,3,5,6-tetramethylbenzene in scientific research lies in its
application as a structural unit in supramolecular chemistry and materials science. The two
iodine atoms serve as potent halogen bond donors, facilitating the self-assembly of complex,
ordered structures.

Role in Supramolecular Assembly

Halogen bonding is a non-covalent interaction where a halogen atom acts as an electrophilic
species. In 1,4-diiodo-2,3,5,6-tetramethylbenzene, the iodine atoms can form directional
bonds with electron-donating atoms (e.g., nitrogen, oxygen) in other molecules, leading to the
formation of well-defined supramolecular architectures such as chains, networks, and
macrocycles.

Self-Assembly Process

Halogen Bond _
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Caption: Supramolecular assembly via halogen bonding.

Monomer for Covalent Organic Frameworks (COFs)

Covalent Organic Frameworks (COFs) are a class of porous crystalline polymers with ordered
structures. The rigid and geometrically defined nature of 1,4-diiodo-2,3,5,6-
tetramethylbenzene makes it an ideal building block (monomer) for the synthesis of COFs.
Through reactions like Sonogashira coupling, it can be linked with other monomers to form
extended, porous networks with potential applications in gas storage, catalysis, and sensing.[1]

Covalent Organic Framework (COF) Synthesis
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Caption: Synthesis of a Covalent Organic Framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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